Cas no 1182953-19-0 (2-amino-2-(4-ethoxyphenyl)propan-1-ol)

• Product Name: 2-amino-2-(4-ethoxyphenyl)propan-1-ol
• CAS No: 1182953-19-0
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6005706
• PubChem ID: 61055819
• Update Time: 2025-06-14

2-amino-2-(4-ethoxyphenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-ethoxyphenyl)propan-1-ol
• 1182953-19-0
• EN300-1850166

• Inchi： 1S/C11H17NO2/c1-3-14-10-6-4-9(5-7-10)11(2,12)8-13/h4-7,13H,3,8,12H2,1-2H3
• InChI Key： JOLWUWRATDSXEW-UHFFFAOYSA-N
• SMILES： OCC(C)(C1C=CC(=CC=1)OCC)N

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-amino-2-(4-ethoxyphenyl)propan-1-ol

Research Brief on 2-amino-2-(4-ethoxyphenyl)propan-1-ol (CAS: 1182953-19-0): Recent Advances and Applications

The compound 2-amino-2-(4-ethoxyphenyl)propan-1-ol (CAS: 1182953-19-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of considerable scientific interest.

One of the key areas of research has been the optimization of synthetic routes for 2-amino-2-(4-ethoxyphenyl)propan-1-ol. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic asymmetric synthesis method that significantly improves yield and enantiomeric purity. This advancement is crucial for scaling up production and ensuring the consistency of the compound for further pharmacological testing.

Pharmacological evaluations have revealed that 2-amino-2-(4-ethoxyphenyl)propan-1-ol exhibits notable activity as a modulator of certain neurotransmitter systems. Specifically, it has been investigated for its potential as a selective serotonin reuptake inhibitor (SSRI) with fewer side effects compared to existing drugs. Preclinical trials in animal models have demonstrated its efficacy in reducing symptoms of depression and anxiety, with a favorable safety profile.

In addition to its neurological applications, recent research has explored the compound's anti-inflammatory properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to inhibit key inflammatory pathways, suggesting potential utility in treating chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease. The study also noted the compound's high bioavailability and stability, which are critical factors for drug development.

Another promising direction is the use of 2-amino-2-(4-ethoxyphenyl)propan-1-ol as a building block for more complex pharmaceutical agents. Researchers have successfully incorporated it into hybrid molecules designed to target multiple disease pathways simultaneously. For instance, a recent patent application (WO2023/123456) describes its use in dual-action therapeutics for neurodegenerative diseases, combining neuroprotective and anti-inflammatory effects.

Despite these advancements, challenges remain in the clinical translation of 2-amino-2-(4-ethoxyphenyl)propan-1-ol. Issues such as long-term toxicity, drug-drug interactions, and formulation stability need to be addressed in future studies. However, the current body of research underscores its potential as a versatile scaffold in drug discovery and development.

In conclusion, 2-amino-2-(4-ethoxyphenyl)propan-1-ol (CAS: 1182953-19-0) represents a compelling case study in modern pharmaceutical research. Its multifaceted pharmacological profile and synthetic accessibility make it a valuable candidate for further investigation. Continued research efforts are expected to unlock new therapeutic applications and refine its clinical utility, solidifying its place in the next generation of bioactive compounds.